Cas no 860815-11-8 (2-(3-fluorophenyl)acetamidine;hydrochloride)

• Product Name: 2-(3-fluorophenyl)acetamidine;hydrochloride
• CAS No: 860815-11-8
• MF: C₈H₁₀ClFN₂
• MW: 188.629804134369
• MDL: MFCD09260540
• CID: 2809023
• PubChem ID: 42614313
• Update Time: 2025-06-07

2-(3-fluorophenyl)acetamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)acetamidine;hydrochloride
• 856-477-8
• 2-(3-fluorophenyl)ethanimidamide;hydrochloride
• Z1695709629
• 2-(3-FLUORO-PHENYL)-ACETAMIDINE HYDROCHLORIDE
• 2-(3-FLUOROPHENYL)ACETIMIDAMIDE HYDROCHLORIDE
• 2-(3-fluorophenyl)ethanimidamidehydrochloride
• 2-(3-Fluoro-phenyl)-acetamidine HCl
• F33041
• MFCD09260540
• 2-(3-fluorophenyl)ethanimidamide hydrochloride
• AKOS030231641
• SCHEMBL214750
• CS-0225305
• Benzeneethanimidamide, 3-fluoro-, hydrochloride (1:1)OTHER CA INDEX NAMES:Benzeneethanimidamide, 3-fluoro-, monohydrochloride
• KJB81511
• 860815-11-8
• EN300-123392
• AB49997

• MDL： MFCD09260540
• Inchi： 1S/C8H9FN2.ClH/c9-7-3-1-2-6(4-7)5-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： BBFVSHCCQYWKSH-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CC(=N)N

Computed Properties

• Exact Mass: 188.0516542Da
• Monoisotopic Mass: 188.0516542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-fluorophenyl)acetamidine;hydrochloride

Introduction to 2-(3-Fluorophenyl)acetamidine Hydrochloride (CAS No. 860815-11-8)

2-(3-Fluorophenyl)acetamidine hydrochloride (CAS No. 860815-11-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of acetamidine, characterized by the presence of a fluorine atom on the phenyl ring, which imparts unique pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical structure of 2-(3-fluorophenyl)acetamidine hydrochloride consists of an acetamidine moiety attached to a 3-fluorophenyl group. The acetamidine functional group is known for its ability to form hydrogen bonds and interact with biological targets, while the fluorine substitution on the phenyl ring can influence the compound's lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development.

Recent studies have explored the potential of 2-(3-fluorophenyl)acetamidine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurodegeneration. Research has shown that this compound can modulate specific neurotransmitter systems, such as the glutamate and GABA receptors, which are implicated in conditions like Alzheimer's disease and epilepsy.

In addition to its neurological effects, 2-(3-fluorophenyl)acetamidine hydrochloride has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(3-fluorophenyl)acetamidine hydrochloride has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, and its metabolites are excreted through both renal and hepatic pathways. These characteristics suggest that it can be administered orally with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-fluorophenyl)acetamidine hydrochloride in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The development of 2-(3-fluorophenyl)acetamidine hydrochloride as a therapeutic agent is part of a broader trend in medicinal chemistry towards the design of multifunctional compounds that can target multiple biological pathways simultaneously. This approach aims to enhance therapeutic efficacy while reducing side effects, making it an exciting area of research with significant clinical implications.

In conclusion, 2-(3-fluorophenyl)acetamidine hydrochloride (CAS No. 860815-11-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the treatment of neurological disorders, inflammatory diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.